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Compound of Interest

Compound Name: Dimorpholinophosphinyl chloride

Cat. No.: B048387 Get Quote

Technical Support Center:
Dimorpholinophosphinyl Chloride (DMPC)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and troubleshooting of

the hygroscopic reagent, Dimorpholinophosphinyl chloride (DMPC).

Frequently Asked Questions (FAQs)
Q1: What is Dimorpholinophosphinyl chloride (DMPC) and what are its primary

applications?

A1: Dimorpholinophosphinyl chloride (DMPC), with CAS number 7264-90-6, is a versatile

organophosphorus compound.[1][2] It functions as a highly reactive and selective condensing

and phosphinylating agent in organic synthesis.[3][4] Its primary applications are in the

pharmaceutical industry, notably as a coupling reagent in peptide synthesis and in the

synthesis of pharmaceutical compounds like Dexamethasone Phosphate, a potent anti-

inflammatory pro-drug.[5][6][7] DMPC's ability to facilitate the formation of ester and amide

bonds makes it a valuable tool in the creation of complex molecules.[6]

Q2: What are the key safety precautions to take when handling DMPC?
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A2: DMPC is a corrosive and moisture-sensitive solid.[8][9] It is crucial to handle it in a well-

ventilated area, preferably under an inert atmosphere in a glove box or fume hood, to avoid

inhalation of dust and vapors.[8] Personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, should always be worn.[10] Avoid contact with

skin and eyes. In case of contact, rinse the affected area immediately and thoroughly with

water and seek medical attention.[10]

Q3: How should DMPC be properly stored to maintain its integrity?

A3: Due to its hygroscopic and moisture-sensitive nature, DMPC must be stored under

controlled conditions to prevent degradation.[4][9] The recommended storage is in a

refrigerator at 2-8°C, in a tightly sealed container under an inert atmosphere (e.g., argon or

nitrogen).[4] Storing it in a desiccator with a suitable desiccant can provide additional protection

against moisture.

Q4: What are the signs of DMPC degradation?

A4: The primary degradation pathway for DMPC is hydrolysis, which occurs upon exposure to

moisture. This reaction yields bis(morpholino)phosphinic acid and hydrogen chloride. A visual

indication of degradation can be a change in the physical appearance of the solid from a white

or off-white powder to a more clumpy or discolored substance. A pungent, acidic odor may also

be present due to the formation of HCl.
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Problem Possible Cause(s) Recommended Solution(s)

Low or no product yield in a

coupling reaction.

1. Degradation of DMPC: The

reagent may have been

exposed to moisture, leading

to hydrolysis and loss of

activity. 2. Inadequate reaction

conditions: Insufficient

exclusion of atmospheric

moisture during the reaction. 3.

Incorrect stoichiometry: An

improper molar ratio of DMPC

to other reactants.

1. Use a fresh, properly stored

vial of DMPC. 2. Ensure all

glassware is oven-dried or

flame-dried before use.

Conduct the reaction under a

dry, inert atmosphere (nitrogen

or argon). Use anhydrous

solvents. 3. Carefully re-

calculate and measure the

required amounts of all

reagents.

Formation of unexpected

byproducts.

1. Side reactions due to

moisture: The presence of

water can lead to the formation

of phosphinic acid byproducts.

2. Reaction with non-target

functional groups: DMPC is

highly reactive and may react

with other nucleophilic groups

in your starting materials if they

are not properly protected.

1. Rigorously exclude water

from the reaction mixture by

using anhydrous solvents and

an inert atmosphere. 2. Ensure

that all sensitive functional

groups on your substrates are

appropriately protected before

introducing DMPC.

Difficulty in dissolving DMPC. Inappropriate solvent choice.

DMPC has limited solubility. It

is slightly soluble in chloroform

and methanol.[9][11] For

reactions, it is typically used in

aprotic solvents like

dichloromethane.[12] Gentle

warming and sonication may

aid dissolution, but prolonged

heating should be avoided.

Inconsistent reaction

outcomes.

Variability in DMPC quality:

Different batches or improperly

stored reagent may have

1. Purchase DMPC from a

reputable supplier. 2. Always

store the reagent under the

recommended conditions. 3. If
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varying levels of purity and

activity.

possible, test a small amount

of a new batch of DMPC on a

well-established reaction to

confirm its activity before

proceeding with critical

experiments.

Quantitative Data
Table 1: Physical and Chemical Properties of Dimorpholinophosphinyl Chloride

Property Value Reference(s)

CAS Number 7264-90-6 [1][2]

Molecular Formula C₈H₁₆ClN₂O₃P [1]

Molecular Weight 254.65 g/mol [1]

Appearance White to off-white solid [4]

Melting Point 80 °C [11]

Boiling Point 137-140 °C at 0.02 Torr [11]

Density 1.36 ± 0.1 g/cm³ (Predicted) [11]

Table 2: Solubility of Dimorpholinophosphinyl Chloride

Solvent Solubility Reference(s)

Chloroform Slightly soluble [9][11]

Methanol Slightly soluble [9][11]

Dichloromethane
Soluble (commonly used in

synthesis)
[12]
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Protocol: Peptide Coupling using Dimorpholinophosphinyl Chloride (DMPC)

This protocol describes a general procedure for the formation of a dipeptide bond using DMPC

as the coupling reagent.

Materials:

N-protected amino acid

C-terminally protected amino acid (or amino acid ester)

Dimorpholinophosphinyl chloride (DMPC)

Tertiary amine base (e.g., N,N-Diisopropylethylamine - DIPEA)

Anhydrous aprotic solvent (e.g., Dichloromethane - DCM)

Oven-dried glassware

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

In an oven-dried round-bottom flask under an inert atmosphere, dissolve the N-protected

amino acid (1.0 equivalent) in anhydrous DCM.

Add the C-terminally protected amino acid (1.0 equivalent) to the solution.

Add the tertiary amine base (e.g., DIPEA, 2.0 equivalents) to the reaction mixture and stir for

5-10 minutes at room temperature.

In a separate dry vial, weigh the Dimorpholinophosphinyl chloride (DMPC, 1.1

equivalents) under an inert atmosphere and dissolve it in a minimal amount of anhydrous

DCM.

Slowly add the DMPC solution to the reaction mixture at 0°C (ice bath).
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Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is

complete (monitored by TLC or LC-MS).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

dipeptide.

Visualizations
Caption: Chemical structure of Dimorpholinophosphinyl chloride.

Caption: Experimental workflow for peptide coupling using DMPC.

Caption: Troubleshooting logic for low yield reactions with DMPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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